Potassium;2-[5-[1-[6-(2,5-dioxopyrrolidin-1-yl)oxy-6-oxohexyl]-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]penta-2,4-dienylidene]-1-ethyl-3,3-dimethylindole-5-sulfonate

• IUPAC Name: potassium;2-[5-[1-[6-(2,5-dioxopyrrolidin-1-yl)oxy-6-oxohexyl]-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]penta-2,4-dienylidene]-1-ethyl-3,3-dimethylindole-5-sulfonate
• InChI: InChI=1S/C37H43N3O10S2.K/c1-6-38-29-18-16-25(51(44,45)46)23-27(29)36(2,3)31(38)13-9-7-10-14-32-37(4,5)28-24-26(52(47,48)49)17-19-30(28)39(32)22-12-8-11-15-35(43)50-40-33(41)20-21-34(40)42;/h7,9-10,13-14,16-19,23-24H,6,8,11-12,15,20-22H2,1-5H3,(H-,44,45,46,47,48,49);/q;+1/p-1
• InChI Key: QQDIITGSRBDWEC-UHFFFAOYSA-M
• Canonical SMILES: CCN1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(C1=CC=CC=CC3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CCCCCC(=O)ON5C(=O)CCC5=O)(C)C.[K+]
• Molecular Formula: C37H42KN3O10S2
• Molecular Weight: 792.0 g/mol

Description

The compound seems to contain several functional groups, including a 2,5-dioxopyrrolidin-1-yl group, a hexanoate group, and an indole group. These groups are common in many organic compounds and have various properties and reactivities.

Scientific Research Applications

Coordination Chemistry Studies

Research into the coordination chemistry of similar dimethylindole derivatives with potassium has been conducted. For example, a study by Evans, Brady, and Ziller (2002) investigated the coordination of the 2,3-dimethylindolide anion with potassium, demonstrating various binding modes and forming extended structures. This suggests potential applications in material science and coordination chemistry (Evans, Brady, & Ziller, 2002).

Synthesis of Herbicidal Compounds

In the field of agrochemistry, the synthesis of potassium-containing compounds similar to the queried chemical has been explored. Waghmare et al. (2013) synthesized potassium 2,4 and 2,6-bis[(4,6-dimethoxypyrimidin-2-yl)oxy]benzoate, highlighting its herbicidal activity. This indicates the potential for creating effective herbicides using similar potassium-based compounds (Waghmare, Raut, Gokhale, & Sahu, 2013).

Optical Imaging for Cancer Detection

A significant application in biomedical research is the development of optical imaging agents for cancer detection. Pham, Medarova, and Moore (2005) developed a water-soluble near-infrared dye, which demonstrated potential in optical imaging for cancer detection. This research suggests that similar potassium-based compounds could be synthesized for use in medical diagnostics and treatment monitoring (Pham, Medarova, & Moore, 2005).